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Compound of Interest

Compound Name: 1,3-Dihexylthiourea
CAS No.: 21071-28-3
Cat. No.: B1273656
Get Quote
. J

Executive Summary

1,3-Dihexylthiourea (also known as N,N'-dihexylthiourea) is a symmetric dialkyl thiourea
derivative characterized by its high lipophilicity and low melting point. It is primarily utilized as a
ligand in coordination chemistry, a heavy metal extractant (specifically for noble metals like Pd
and Au), and increasingly as a hydrogen-bond donor component in Deep Eutectic Solvents
(DES).

Researchers must exercise caution regarding its physical state; with a melting point near
physiological temperature (~35—-41 °C), it often exists as a semi-solid or waxy paste in warm
laboratory environments, complicating precise gravimetric handling.

Chemical Identity & Structure
e |[UPAC Name: 1,3-Dihexylthiourea[1][2][3]

o CAS Registry Number:21071-28-3[1][2][3][4][5]

¢ Molecular Formula:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1273656#bc-rfq
https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm21071283
https://www.matrix-fine-chemicals.com/molecules-pdf/mm21071283
https://www.aablocks.com/prods/Element/H?page=3552
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm21071283
https://www.matrix-fine-chemicals.com/molecules-pdf/mm21071283
https://www.aablocks.com/prods/Element/H?page=3552
https://www.sigmaaldrich.com/SG/en/product/aldrich/s570389
https://king-pharm.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

[1](216]

e Molecular Weight: 244.44 g/mol [1][2][6][7]

» SMILES:CCCCCCNC(=S)NCCCCCC

Physical Properties Data

The following data aggregates experimental values from synthesis literature and reliable

predictive models for high-purity samples.

Property Value | Range Condition | Method
) ) Experimental (Capillary
Melting Point (MP) 35-41°C
method)
Boiling Point (BP) Decomposes >200 °C at 760 mmHg
Predicted BP ~322 °C Theoretical (extrapolated)

Density

0.92 £ 0.05 g/cm3

Predicted at 20 °C

Physical State

White solid / Colorless crystals

At 20 °C

Hydrophobic alkyl chains

Solubility (Water) Insoluble )
dominate
. . DCM, Ethyl Acetate, Ethanol,
Solubility (Organic) Soluble
Toluene
LogP ~5.4 High lipophilicity

Melting Point Analysis

1,3-Dihexylthiourea exhibits a relatively sharp melting range between 35 °C and 41 °C when

pure.

 Structural Causality: The hexyl chains provide significant conformational flexibility (entropic

freedom), which disrupts the crystal lattice packing efficiency compared to shorter

homologues like 1,3-dimethylthiourea (MP ~61 °C) or rigid aryl thioureas.
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» Impurity Effect: The presence of unreacted hexylamine or residual solvent will significantly
depress the melting point, often resulting in a permanent oil at room temperature.

e Handling Implication: Samples should be stored in a refrigerator (2—8 °C) to maintain a free-
flowing solid state for weighing.

Boiling Point & Thermal Stability

Like most thioureas, 1,3-dihexylthiourea is thermally labile. It does not exhibit a stable boiling
point at atmospheric pressure.

o Decomposition: Upon heating above 150-160 °C, the compound undergoes thermal
degradation, typically releasing hydrogen sulfide (

) and carbodiimides, or reverting to isothiocyanates and amines.

« Distillation: Purification via distillation is generally not recommended. If necessary, it must be
performed under high vacuum (<0.1 mmHg) to lower the boiling point below the
decomposition threshold, though recrystallization is the preferred purification method.

Synthesis & Purification Context

Understanding the synthesis is crucial for interpreting physical property deviations. The
standard synthesis involves the condensation of

-hexylamine with carbon disulfide (

).
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1,3-Dihexylthiourea

(Solid, MP 35-41°C)

Click to download full resolution via product page
Figure 1: Synthesis pathway via dithiocarbamate intermediate. Note the evolution of

gas.

Purification Protocol for Property Validation: To obtain a sample suitable for accurate MP
determination:

Dissolve crude reaction mixture in minimal hot ethanol.

Allow to cool slowly to room temperature, then refrigerate at 4 °C.

Filter the white crystals and wash with cold hexanes.

Critical: Vacuum dry at room temperature (do not heat) to remove solvent without melting the
product.

Experimental Protocols
Melting Point Determination (Capillary Method)

Due to the low melting point, standard rapid-heating protocols will yield inaccurate "pre-melt"
observations.
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Preparation: Pack a small amount of dry, powdered 1,3-dihexylthiourea into a glass
capillary tube. Ensure the sample is compact.

Instrument Setup: Use a melting point apparatus with a silicone oil bath or a digital heating
block.

Ramp Rate:

o Rapid heat to 25 °C.

o Slow Ramp: Increase temperature at 1 °C per minute from 25 °C upwards.
Observation:

o Onset: First sign of liquid droplet formation (typically ~35 °C).

o Clear Point: Complete transition to a clear liquid (typically ~39—41 °C).

Validation: If the range is >5 °C wide (e.g., 30—40 °C), the sample retains solvent or amine

impurities. Recrystallize.

Solubility Testing (Qualitative)

This protocol verifies the lipophilic nature of the compound.

Place 10 mg of 1,3-dihexylthiourea in a test tube.
Add 1 mL of Water. Result: Suspension/floating solid (Insoluble).
Add 1 mL of Dichloromethane (DCM). Result: Clear solution (Soluble).

Add 1 mL of Hexane. Result: Partial solubility; may require warming (Soluble).

Applications & Logic

The physical properties directly dictate the application of 1,3-dihexylthiourea in extraction

technologies.
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Figure 2: Structure-Property-Application relationship. The hexyl chains ensure solubility in the
organic phase during liquid-liquid extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body-img#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7196047.htm
https://pubs.acs.org/doi/10.1021/acsomega.3c03326
https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm21071283
https://www.matrix-fine-chemicals.com/molecules-pdf/mm21071283
https://www.aablocks.com/prods/Element/H?page=3552
https://www.sigmaaldrich.com/SG/en/product/aldrich/s570389
https://www.fishersci.fi/store/msds?partNumber=10183574&countryCode=FI&language=en
https://www.echemi.com/produce/pr220804322456-n-n-dihexylthiourea.html
https://www.benchchem.com/product/b1273656?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. 1,3-DIHEXYLTHIOUREA | CAS 21071-28-3 [matrix-fine-chemicals.com]

. matrix-fine-chemicals.com [matrix-fine-chemicals.com]

. aablocks.com [aablocks.com]

. 1,3-DIHEXYL-2-THIOUREA AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
. King-Pharm Co., Ltd. [king-pharm.com]

. fishersci.fi [fishersci.fi]
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¢ To cite this document: BenchChem. [Technical Guide: Physical Properties and
Characterization of 1,3-Dihexylthiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273656/docs#technical-guide-physical-properties-
and-characterization-of-1-3-dihexylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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